Cas no 1261846-86-9 (2-Chloromethyl-5-fluoro-3'-(trifluoromethyl)biphenyl)

• Product Name: 2-Chloromethyl-5-fluoro-3'-(trifluoromethyl)biphenyl
• CAS No: 1261846-86-9
• MF: C₁₄H₉ClF₄
• MW: 288.667876958847
• CID: 4990939
• Update Time: 2025-05-25

2-Chloromethyl-5-fluoro-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-5-fluoro-3'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H9ClF4/c15-8-10-4-5-12(16)7-13(10)9-2-1-3-11(6-9)14(17,18)19/h1-7H,8H2
• InChI Key： XADXCLNIGXGTEP-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1C1C=CC=C(C(F)(F)F)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 292
• XLogP3: 4.9
• Topological Polar Surface Area: 0

Additional information on 2-Chloromethyl-5-fluoro-3'-(trifluoromethyl)biphenyl

2-Chloromethyl-5-fluoro-3'-(trifluoromethyl)biphenyl: A Comprehensive Overview

The compound 2-Chloromethyl-5-fluoro-3'-(trifluoromethyl)biphenyl, also known by its CAS number 1261846-86-9, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound belongs to the class of biphenyl derivatives, which are widely studied for their unique electronic properties and structural versatility. The presence of substituents such as chlorine, fluorine, and trifluoromethyl groups on the biphenyl framework imparts distinct chemical and physical characteristics, making it a subject of interest in both academic and industrial research.

The structure of 2-Chloromethyl-5-fluoro-3'-(trifluoromethyl)biphenyl consists of two phenyl rings connected by a single bond, with substituents strategically placed at specific positions to influence its reactivity and stability. The chlorine atom at the 2-position introduces electron-withdrawing effects, while the fluorine at the 5-position enhances aromaticity and directs electronic density. The trifluoromethyl group at the 3' position further contributes to the molecule's electronic properties, making it highly suitable for applications in optoelectronics and advanced materials.

Recent studies have highlighted the potential of biphenyl derivatives in the development of organic semiconductors for flexible electronics. Researchers have demonstrated that the presence of electronegative substituents like chlorine and trifluoromethyl groups can significantly improve charge transport properties, making this compound a promising candidate for next-generation electronic devices. Additionally, its unique electronic configuration has been explored in photovoltaic applications, where it exhibits enhanced light absorption and charge separation efficiency.

In terms of synthesis, 2-Chloromethyl-5-fluoro-3'-(trifluoromethyl)biphenyl is typically prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of palladium catalysts has been shown to enhance reaction efficiency, enabling the formation of high-purity products with excellent yield. Advanced characterization techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the molecular structure and purity of the compound.

The chemical stability of 2-Chloromethyl-5-fluoro-3'-(trifluoromethyl)biphenyl under various conditions has also been a focus of recent investigations. Studies have revealed that its resistance to thermal degradation and oxidative stress makes it suitable for use in high-performance materials exposed to harsh environmental conditions. Furthermore, its compatibility with common solvents and reagents facilitates its integration into existing chemical processes without requiring extensive modifications.

In conclusion, 2-Chloromethyl-5-fluoro-3'-(trifluoromethyl)biphenyl represents a cutting-edge material with diverse applications across multiple disciplines. Its unique combination of structural features and electronic properties positions it as a key player in the development of advanced materials for electronics, energy storage, and beyond. As research continues to uncover new insights into its potential uses, this compound is poised to make significant contributions to both scientific innovation and industrial advancements.